Cas no 2418710-64-0 (Tert-butyl 4-{3-[(fluorosulfonyl)methyl]-5-iodo-2,4,6-trimethylphenyl}piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-{3-[(fluorosulfonyl)methyl]-5-iodo-2,4,6-trimethylphenyl}piperazine-1-carboxylate
• CAS No: 2418710-64-0
• MF: C₁₉H₂₈FIN₂O₄S
• MW: 526.404500007629
• CID: 5678540
• PubChem ID: 165770607
• Update Time: 2025-07-02

Tert-butyl 4-{3-[(fluorosulfonyl)methyl]-5-iodo-2,4,6-trimethylphenyl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26631992
• tert-butyl 4-{3-[(fluorosulfonyl)methyl]-5-iodo-2,4,6-trimethylphenyl}piperazine-1-carboxylate
• 2418710-64-0
• Tert-butyl 4-{3-[(fluorosulfonyl)methyl]-5-iodo-2,4,6-trimethylphenyl}piperazine-1-carboxylate

• Inchi： 1S/C19H28FIN2O4S/c1-12-15(11-28(20,25)26)13(2)17(14(3)16(12)21)22-7-9-23(10-8-22)18(24)27-19(4,5)6/h7-11H2,1-6H3
• InChI Key： CRYSYWFBQZSLPQ-UHFFFAOYSA-N
• SMILES： IC1C(C)=C(CS(=O)(=O)F)C(C)=C(C=1C)N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 526.07985g/mol
• Monoisotopic Mass: 526.07985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 75.3Ų

Additional information on Tert-butyl 4-{3-[(fluorosulfonyl)methyl]-5-iodo-2,4,6-trimethylphenyl}piperazine-1-carboxylate

Introduction to Tert-butyl 4-{3-[(fluorosulfonyl)methyl]-5-iodo-2,4,6-trimethylphenyl}piperazine-1-carboxylate (CAS No. 2418710-64-0)

Tert-butyl 4-{3-[(fluorosulfonyl)methyl]-5-iodo-2,4,6-trimethylphenyl}piperazine-1-carboxylate is a highly specialized organic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical research. This compound, identified by its CAS number 2418710-64-0, is characterized by its intricate arrangement of functional groups, including a piperazine core, an iodinated aromatic ring, and a fluorosulfonyl methyl group. These structural features contribute to its unique chemical properties and potential applications in medicinal chemistry.

The< strong>piperazine moiety is a crucial component of this molecule, known for its ability to enhance binding affinity and selectivity in drug design. Piperazine derivatives are widely recognized for their role in various therapeutic areas, including antipsychotics, antihistamines, and antiparasitic agents. The presence of a tert-butyl group further stabilizes the molecule and influences its pharmacokinetic profile, making it an attractive candidate for further exploration.

The aromatic ring in Tert-butyl 4-{3-[(fluorosulfonyl)methyl]-5-iodo-2,4,6-trimethylphenyl}piperazine-1-carboxylate is substituted with iodine at the 5-position and methyl groups at the 2 and 6 positions. This specific substitution pattern enhances the compound's reactivity and interaction with biological targets. The< strong>fluorosulfonyl methyl group adds another layer of complexity, contributing to the molecule's ability to engage with biological receptors in a highly specific manner. Such structural features are often exploited in the development of novel drugs to improve efficacy and reduce side effects.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved bioavailability. The incorporation of fluorine atoms into drug molecules has been shown to modulate their pharmacological properties significantly. For instance, fluorinated piperazine derivatives have demonstrated promising results in preclinical studies as potential treatments for neurological disorders. The< strong>fluorosulfonyl group in Tert-butyl 4-{3-[(fluorosulfonyl)methyl]-5-iodo-2,4,6-trimethylphenyl}piperazine-1-carboxylate is particularly noteworthy for its ability to increase the compound's lipophilicity and binding affinity.

The iodinated aromatic ring in this compound also plays a critical role in its biological activity. Iodine substituents are known to enhance the interaction of molecules with certain biological targets, making them valuable in the design of radiolabeled probes for diagnostic imaging. Additionally, the trimethyl groups on the aromatic ring contribute to steric hindrance, which can influence how the molecule interacts with enzymes and receptors. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery.

Current research in medicinal chemistry increasingly focuses on harnessing computational methods and high-throughput screening to identify novel drug candidates. Tert-butyl 4-{3-[(fluorosulfonyl)methyl]-5-iodo-2,4,6-trimethylphenyl}piperazine-1-carboxylate represents an excellent example of how structural complexity can be leveraged to develop compounds with tailored pharmacological properties. Its unique combination of functional groups makes it a promising candidate for further investigation in various therapeutic areas.

One particularly exciting area of research involves the use of this compound as a scaffold for developing new treatments for neurological disorders. Piperazine derivatives have shown promise in treating conditions such as schizophrenia and depression due to their ability to modulate neurotransmitter systems. The specific modifications present in Tert-butyl 4-{3-[(fluorosulfonyl)methyl]-5-iodo-2,4,6-trimethylphenyl}piperazine-1-carboxylate may enhance its efficacy while reducing unwanted side effects compared to existing therapies.

The< strong>CAS number 2418710-64-0 provides a unique identifier for this compound, facilitating its use in scientific literature and patent applications. As research continues to uncover new applications for this molecule, it is likely that additional derivatives will be synthesized and tested for their therapeutic potential. The combination of computational modeling and experimental validation will be essential in determining how best to utilize this compound in drug development.

In conclusion, Tert-butyl 4-{3-[(fluorosulfonyl)methyl]-5-iodo-2,4,6-trimethylphenyl}piperazine-1-carboxylate is a structurally complex and highly versatile compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration as a lead molecule in drug discovery. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments for various diseases.